Cas no 2006533-34-0 (Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2006533-34-0
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 5293373
• Update Time: 2025-07-21

Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H15N5O3/c1-9(2,3)17-8(16)10-5-6(15)7-11-13-14(4)12-7/h5H2,1-4H3,(H,10,16)
• InChI Key： CKSHXIYODGTDEF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1=NN(C)N=N1)=O

Additional information on Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2006533-34-0)

The compound Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2006533-34-0) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrazole ring and a carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications due to its stability and reactivity under controlled conditions.

In recent years, the demand for tetrazole-containing compounds has surged, driven by their role in drug discovery and material science. The 2-methyl-2H-tetrazol-5-yl group in this compound is particularly noteworthy, as it enhances metabolic stability and bioavailability in therapeutic agents. This aligns with the growing trend of optimizing small molecule drugs for improved efficacy and reduced side effects, a topic frequently searched in academic and industrial circles.

The 1,1-dimethylethyl ester (tert-butyl ester) group in this molecule serves as a protective moiety, enabling selective reactions in multi-step syntheses. This feature is critical for researchers working on peptide coupling or prodrug development, areas that have gained traction due to advancements in targeted drug delivery systems. Online queries often focus on "how to stabilize reactive intermediates" or "best practices for ester protection," highlighting the practical importance of such functional groups.

From an analytical perspective, the characterization of CAS No. 2006533-34-0 involves techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are frequently discussed in forums and publications. The compound’s purity and stability under varying pH conditions are also subjects of interest, especially for labs focusing on quality control in API (Active Pharmaceutical Ingredient) manufacturing.

Environmental and regulatory considerations are another hotspot. While this compound is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles. Searches for "sustainable synthesis of tetrazoles" or "eco-friendly carbamate derivatives" reflect the industry’s shift toward environmentally responsible practices. This aligns with global initiatives like the UN’s Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, Carbamic acid, N-[2-(2-methyl-2H-tetrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester represents a versatile building block in modern chemistry. Its applications span from medicinal chemistry to agrochemical innovation, addressing key challenges in molecular design and process optimization. As research continues, this compound is poised to play a pivotal role in answering pressing questions about drug efficacy, synthetic efficiency, and sustainability.